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Compound of Interest

Compound Name: 3-Cyano-6-isopropylchromone

Cat. No.: B119864 Get Quote

A Comparative Guide to the Characterization of
3-Cyano-6-isopropylchromone
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the characterization data for 3-Cyano-6-
isopropylchromone (CAS No. 50743-32-3), a key intermediate in pharmaceutical synthesis.

[1] In the absence of a formal inter-laboratory study, this document collates and compares data

from various suppliers to offer a baseline for researchers.

Physicochemical and Purity Data Comparison
3-Cyano-6-isopropylchromone is typically supplied as a white to light yellow powder or

crystalline solid.[2] The following table summarizes the physicochemical properties and purity

specifications from different sources.
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Parameter Source A Source B Source C

Purity >98% (GC) >98%[3] ≥99%[4]

Melting Point 117.0 to 121.0 °C[2] 119 °C 117.0 to 121.0 °C[2]

Molecular Formula C₁₃H₁₁NO₂[3] C₁₃H₁₁NO₂[3] C₁₃H₁₁NO₂[2]

Molecular Weight 213.24 213[3] 213.23[2]

Appearance
White to Light yellow

powder to crystal
N/A

White to Light yellow

powder to crystal[2]

Spectroscopic Data Comparison
Spectroscopic analysis is crucial for confirming the structural integrity of 3-Cyano-6-
isopropylchromone. While raw spectra are not publicly available from suppliers, the expected

spectral characteristics are summarized below.[5]

Technique Expected Peaks / Signals

FT-IR ~2220 cm⁻¹ (C≡N stretch)[5]

¹H NMR
δ 6.8–8.2 ppm (aromatic protons), δ 1.2–1.4

ppm (isopropyl methyl split)[5]

¹³C NMR ~180 ppm (carbonyl), ~115 ppm (cyano)[5]

Mass Spectrometry
Molecular ion [M+H]⁺ matching theoretical mass

(±0.001 Da)[5]

Experimental Protocols
Detailed experimental protocols for the key characterization techniques are provided below.

These are generalized methods based on standard practices for chromone derivatives.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biocrick.com/download/document/BCC8627/datasheet.pdf
https://www.nbinno.com/pharmaceutical-intermediates/high-purity-3-cyano-6-isopropylchromone-cas-50743-32-3-manufacturer-supplier-ningbo-inno-pharmchem-bm
https://chemdad.com/index.php?c=article&id=62407
https://chemdad.com/index.php?c=article&id=62407
https://www.biocrick.com/download/document/BCC8627/datasheet.pdf
https://www.biocrick.com/download/document/BCC8627/datasheet.pdf
https://chemdad.com/index.php?c=article&id=62407
https://www.biocrick.com/download/document/BCC8627/datasheet.pdf
https://chemdad.com/index.php?c=article&id=62407
https://chemdad.com/index.php?c=article&id=62407
https://www.benchchem.com/product/b119864?utm_src=pdf-body
https://www.benchchem.com/product/b119864?utm_src=pdf-body
https://www.benchchem.com/product/b119864
https://www.benchchem.com/product/b119864
https://www.benchchem.com/product/b119864
https://www.benchchem.com/product/b119864
https://www.benchchem.com/product/b119864
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A general reverse-phase HPLC method can be used for purity assessment of chromone

derivatives.[6]

Column: C18, 5 µm particle size.

Mobile Phase: A gradient of 0.5% (v/v) acetic acid in water (A) and acetonitrile (B).[6]

Flow Rate: 1 mL/min.[6]

Detection: UV at a specified wavelength (e.g., 330 nm).[6]

Sample Preparation: Dissolve a known concentration of 3-Cyano-6-isopropylchromone in

acetonitrile.[6]

Analysis: The purity is determined by the area percentage of the principal peak.

Structural Confirmation by NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent

(e.g., CDCl₃ or DMSO-d₆).

¹H NMR: Acquire the spectrum to observe the chemical shifts and splitting patterns of the

aromatic and isopropyl protons.[5]

¹³C NMR: Acquire the spectrum to identify the carbon signals, particularly the characteristic

carbonyl and cyano resonances.[5]

Structural Confirmation by FT-IR Spectroscopy
Sample Preparation: Prepare a KBr pellet containing a small amount of the compound or

analyze as a solid using an ATR accessory.

Analysis: Acquire the infrared spectrum and identify the characteristic absorption band of the

nitrile group (C≡N) around 2220 cm⁻¹.[5]

Molecular Weight Confirmation by Mass Spectrometry
Ionization: Use a suitable ionization technique, such as electrospray ionization (ESI).
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Analysis: Acquire the mass spectrum in positive ion mode to observe the protonated

molecular ion [M+H]⁺. High-resolution mass spectrometry (HRMS) is recommended for

accurate mass determination.[5]

Visualizations
The following diagrams illustrate the general workflow for chemical characterization and the

role of 3-Cyano-6-isopropylchromone in synthesis.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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